Cas no 98673-42-8 ((2S)-2-(1H-indol-3-yl)propan-1-ol)

• Product Name: (2S)-2-(1H-indol-3-yl)propan-1-ol
• CAS No: 98673-42-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 801976
• PubChem ID: 12204548
• Update Time: 2025-10-28

(2S)-2-(1H-indol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-b-methyl-1H-Indole-3-ethanol
• 1H-Indole-3-ethanol, b-methyl-, (S)- (9CI)
• 1H-Indole-3-ethanol,-bta--methyl-,(S)-(9CI)
• (2S)-2-(1H-indol-3-yl)propan-1-ol
• P11615
• 98673-42-8
• (S)-2-(1H-Indol-3-yl)propan-1-ol

• Inchi： 1S/C11H13NO/c1-8(7-13)10-6-12-11-5-3-2-4-9(10)11/h2-6,8,12-13H,7H2,1H3/t8-/m1/s1
• InChI Key： BQJNIKZTDTZGFT-MRVPVSSYSA-N
• SMILES： OC[C@@H](C)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36Ų